N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate
Overview
Description
N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate, also known as MPPA, is a chemical compound that has attracted the attention of researchers due to its potential use in various scientific applications.
Mechanism of Action
The exact mechanism of action of N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate is not fully understood, but it is believed to work by binding to certain proteins in the body, leading to changes in their function and activity. This can result in various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and increase the sensitivity of cancer cells to chemotherapy drugs. N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate has also been shown to bind to certain proteins in the body, leading to changes in their function and activity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate in lab experiments is its ability to selectively target cancer cells, making it a potential tool for cancer research. However, N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate can be difficult to synthesize and purify, which can limit its use in certain experiments.
Future Directions
For research include exploring its use as a diagnostic tool for cancer and investigating its potential use in combination with other drugs for cancer treatment.
Synthesis Methods
N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate can be synthesized through a multistep process involving the reaction of phthalic anhydride with p-toluidine, followed by the reaction of the resulting compound with morpholine and propylene oxide. The final product, N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate, is obtained by reacting the intermediate compound with oxalic acid.
Scientific Research Applications
N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate has been studied for its potential use in various scientific applications, including as a fluorescent probe for detecting and imaging cancer cells, as a potential anticancer agent, and as a tool for studying the function of certain proteins in the body.
properties
IUPAC Name |
4-(4-methylphenyl)-N-(3-morpholin-4-ylpropyl)phthalazin-1-amine;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O.2C2H2O4/c1-17-7-9-18(10-8-17)21-19-5-2-3-6-20(19)22(25-24-21)23-11-4-12-26-13-15-27-16-14-26;2*3-1(4)2(5)6/h2-3,5-10H,4,11-16H2,1H3,(H,23,25);2*(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUBJREAECBPIKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NCCCN4CCOCC4.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N4O9 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-morpholinopropyl)-4-(p-tolyl)phthalazin-1-amine dioxalate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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